Cas no 1805209-85-1 (5-Bromo-2-chloro-4-cyanophenylacetic acid)

• Product Name: 5-Bromo-2-chloro-4-cyanophenylacetic acid
• CAS No: 1805209-85-1
• MF: C₉H₅BrClNO₂
• MW: 274.498500585556
• CID: 4942905
• Update Time: 2025-05-28

5-Bromo-2-chloro-4-cyanophenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-chloro-4-cyanophenylacetic acid

• Inchi： 1S/C9H5BrClNO2/c10-7-1-5(3-9(13)14)8(11)2-6(7)4-12/h1-2H,3H2,(H,13,14)
• InChI Key： FKIAZSZNDKFDSO-UHFFFAOYSA-N
• SMILES： BrC1=C(C#N)C=C(C(=C1)CC(=O)O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 275
• XLogP3: 2.4
• Topological Polar Surface Area: 61.1

Additional information on 5-Bromo-2-chloro-4-cyanophenylacetic acid

Comprehensive Overview of 5-Bromo-2-chloro-4-cyanophenylacetic acid (CAS No. 1805209-85-1)

5-Bromo-2-chloro-4-cyanophenylacetic acid (CAS No. 1805209-85-1) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a bromine, chlorine, and cyano functional group, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for this compound due to its relevance in drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents. The growing demand for high-purity intermediates in medicinal chemistry underscores its importance.

The compound’s CAS number 1805209-85-1 is a critical identifier for procurement and regulatory compliance. Recent trends in AI-driven drug discovery have amplified interest in such building blocks, as machine learning models prioritize structurally diverse scaffolds. Additionally, its role in green chemistry initiatives aligns with the global push for sustainable synthesis methods. Analysts note increased searches for "5-Bromo-2-chloro-4-cyanophenylacetic acid suppliers" and "CAS 1805209-85-1 applications," reflecting its commercial and scientific significance.

From a synthetic perspective, 5-Bromo-2-chloro-4-cyanophenylacetic acid serves as a precursor for heterocyclic compounds, a class of molecules dominating recent FDA approvals. Its electron-withdrawing groups enhance reactivity in cross-coupling reactions, a hotspot in catalysis research. Laboratories optimizing C-H activation protocols often leverage this compound’s versatility. Furthermore, its stability under various pH conditions makes it suitable for high-throughput screening platforms, a key focus area for pharmaceutical startups.

Quality control of CAS 1805209-85-1 is paramount, with HPLC and NMR being standard characterization techniques. The compound’s melting point and solubility data are frequently queried by formulators designing novel drug delivery systems. In agrochemistry, derivatives of this acid exhibit herbicidal activity, spurring patents in crop protection solutions. Environmental scientists also explore its degradation pathways, addressing concerns about persistent organic pollutants.

Market intelligence reveals that 5-Bromo-2-chloro-4-cyanophenylacetic acid prices fluctuate based on raw material availability and custom synthesis demand. Suppliers emphasize GMP-grade production to meet stringent industry standards. As structure-activity relationship (SAR) studies gain traction, this compound’s role in optimizing lead compounds continues to expand. Its mention in recent patent literature further validates its industrial relevance.

In conclusion, 5-Bromo-2-chloro-4-cyanophenylacetic acid (CAS No. 1805209-85-1) bridges multiple scientific disciplines, from medicinal chemistry to materials science. Its integration into automated synthesis platforms and alignment with ESG (Environmental, Social, and Governance) goals position it as a compound of enduring value. Future research may unlock additional applications in bioconjugation and diagnostic probe development, solidifying its place in next-generation scientific innovations.